![molecular formula C12H19NO3 B7641987 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid](/img/structure/B7641987.png)
3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is a compound that has gained attention in the scientific community due to its potential use in various fields such as medicine, biochemistry, and pharmacology. It is a cyclic amino acid that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has several scientific research applications. It has been used as a building block in the synthesis of various bioactive compounds such as cyclic peptides and peptidomimetics. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Furthermore, it has been used as a tool in the study of protein-protein interactions and enzyme catalysis.
Mechanism of Action
The mechanism of action of 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is not fully understood. However, it is believed to work by inhibiting enzymes such as proteases and peptidases, which are involved in various physiological processes such as digestion and blood clotting.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of various enzymes such as trypsin, chymotrypsin, and thrombin. It has also been shown to have anticoagulant and antithrombotic effects. Furthermore, it has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid in lab experiments is its ability to selectively inhibit specific enzymes. This allows researchers to study the role of these enzymes in various physiological processes. However, one of the limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.
Future Directions
There are several future directions for research on 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid. One of the areas of research is the development of new synthetic methods that are more efficient and cost-effective. Another area of research is the study of the compound's potential use in the treatment of various diseases such as cancer and cardiovascular disease. Furthermore, the compound's ability to cross the blood-brain barrier makes it a potential candidate for the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis method of 3-[Cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid is complex and involves several steps. One of the most common methods used to synthesize this compound is the cyclization of N-protected amino acid derivatives using cyclizing agents such as triphosgene or oxalyl chloride. The resulting intermediate is then treated with a cyclopropylamine derivative to form the desired product.
properties
IUPAC Name |
3-[cyclobutanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-8(12(15)16)7-13(10-5-6-10)11(14)9-3-2-4-9/h8-10H,2-7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVMUPWUWWIALSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C1CC1)C(=O)C2CCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.